Cas no 95640-21-4 (2-(morpholin-4-yl)-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile)

• Product Name: 2-(morpholin-4-yl)-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• CAS No: 95640-21-4
• CID: 4667521
• Update Time: 2025-05-24

2-(morpholin-4-yl)-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-MORPHOLINO-6-PHENYL-4-(TRIFLUOROMETHYL)NICOTINONITRILE
• 2-(morpholin-4-yl)-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(morpholin-4-yl)-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile

Introduction to 2-(morpholin-4-yl)-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 95640-21-4) and Its Emerging Applications in Chemical Biology

2-(morpholin-4-yl)-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile, identified by the CAS number 95640-21-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocycles, characterized by its nitrogen-containing aromatic ring, which is a cornerstone in medicinal chemistry due to its ability to interact with biological targets. The presence of a morpholin-4-yl substituent at the 2-position and a trifluoromethyl group at the 4-position introduces unique electronic and steric properties, making it a promising candidate for drug discovery and molecular probes.

The carbonitrile functional group at the 3-position further enhances the compound's versatility, enabling diverse chemical transformations and interactions with biological systems. This structural motif is frequently employed in the design of bioactive molecules due to its ability to modulate binding affinity and selectivity. The combination of these features positions 2-(morpholin-4-yl)-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile as a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated aromatic compounds in drug development. The trifluoromethyl group, in particular, is renowned for its ability to improve metabolic stability, lipophilicity, and binding affinity towards biological targets. Studies have demonstrated that compounds incorporating this moiety often exhibit enhanced pharmacokinetic profiles, making them more suitable for clinical applications. The incorporation of a morpholin-4-yl group further contributes to the compound's pharmacological properties by providing a flexible and polar interaction surface, which can be critical for optimizing binding interactions with protein targets.

One of the most compelling aspects of 2-(morpholin-4-yl)-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile is its potential as a tool compound in chemical biology research. The compound's unique structural features make it an ideal candidate for use as an intermediate in the synthesis of more complex molecules or as a scaffold for structure-based drug design. Researchers have leveraged similar pyridine-based scaffolds to develop inhibitors targeting various kinases and enzymes implicated in diseases such as cancer and inflammation. The carbonitrile group, in particular, has been shown to participate in hydrogen bonding interactions with biological targets, which can be exploited to enhance binding affinity.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of compounds like 2-(morpholin-4-yl)-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile. Molecular modeling techniques have enabled researchers to predict how modifications to the core scaffold will influence binding interactions with biological targets. For instance, computational studies have suggested that subtle changes to the positioning of substituents such as the morpholin-4-yl group can significantly impact binding affinity and selectivity. These insights have guided synthetic efforts aimed at developing more potent and selective derivatives.

The pharmaceutical industry has also shown interest in this compound due to its potential as a lead molecule for drug development. Several companies have initiated programs aimed at synthesizing analogs of 2-(morpholin-4-yl)-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile with the goal of identifying novel therapeutics. Early-stage studies have explored its activity against various biological targets, including enzymes involved in metabolic pathways and signaling cascades relevant to human health. The compound's ability to modulate these pathways makes it an attractive candidate for further investigation.

Moreover, the growing interest in fluorinated compounds has spurred innovation in synthetic methodologies tailored to constructing complex aryl-based structures. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly valuable in building diverse libraries of pyridine derivatives like 2-(morpholin-4-yl)-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile. These methods allow for efficient assembly of intricate molecular frameworks while maintaining high regioselectivity, which is crucial for producing compounds with desired pharmacological properties.

The role of this compound extends beyond traditional drug discovery applications; it also serves as a valuable probe for understanding fundamental biological processes. Researchers are using derivatives of this scaffold to investigate enzyme mechanisms and identify new therapeutic targets. For example, studies have employed radiolabeled analogs to track interactions with specific proteins in cellular systems, providing insights into how these molecules exert their effects at the molecular level.

As our understanding of chemical biology evolves, so too does our appreciation for compounds like 2-(morpholin-4-y1)-6-pheny1_,-(trifluoromethyl)pyridine_3_-carbonitrile (CAS No._95640_21_4). Its unique structural features make it a versatile tool for exploring new therapeutic strategies and dissecting complex biological pathways. The integration of experimental data with computational modeling has further enhanced our ability to optimize this compound for future applications_ whether as a lead molecule or as part_of_a_more_complex therapeutic entity.